methyl 6-bromopyridazine-4-carboxylate
Description
Methyl 6-bromopyridazine-4-carboxylate is a chemical compound with the molecular formula C6H5BrN2O2 and a molecular weight of 217.02 . It is also known as 4-Pyridazinecarboxylic acid, 6-bromo-, methyl ester .
Molecular Structure Analysis
The molecular structure of methyl 6-bromopyridazine-4-carboxylate consists of a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted at the 4th position by a carboxylate group and at the 6th position by a bromine atom .Physical And Chemical Properties Analysis
Methyl 6-bromopyridazine-4-carboxylate has a predicted boiling point of 337.9±22.0 °C and a predicted density of 1.669±0.06 g/cm3 . The compound is a solid at room temperature .Future Directions
While specific future directions for research on methyl 6-bromopyridazine-4-carboxylate are not available, compounds with similar structures, such as pyrimidine derivatives, have been studied for their potential as neuroprotective and anti-neuroinflammatory agents . This suggests that methyl 6-bromopyridazine-4-carboxylate could also be a subject of interest in these areas.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-bromopyridazine-4-carboxylate involves the bromination of pyridazine followed by esterification of the carboxylic acid group.", "Starting Materials": [ "Pyridazine", "Bromine", "Sodium hydroxide", "Methanol", "Sulfuric acid", "Ethyl acetate" ], "Reaction": [ "Pyridazine is reacted with bromine in the presence of sodium hydroxide to yield 6-bromopyridazine.", "The resulting 6-bromopyridazine is then esterified with methanol and sulfuric acid to form methyl 6-bromopyridazine-4-carboxylate.", "The product is then extracted with ethyl acetate and purified through recrystallization." ] } | |
CAS RN |
1402672-43-8 |
Product Name |
methyl 6-bromopyridazine-4-carboxylate |
Molecular Formula |
C6H5BrN2O2 |
Molecular Weight |
217 |
Purity |
95 |
Origin of Product |
United States |
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